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Compound of Interest

Compound Name:
5-(4-Chlorophenyl)thiophene-2-

carboxamide

CAS No.: 62404-24-4

Cat. No.: B1658858

Get Quote

Core Focus: Structural Properties, Synthetic Pathways, and Pharmacological Applications in

P2X3 Antagonism and Antifungal Research.

Executive Summary & Chemical Identity
5-(4-Chlorophenyl)thiophene-2-carboxamide is a privileged heterocyclic scaffold used

extensively as a building block in the discovery of bioactive small molecules. It serves as a

bioisostere for biphenyl carboxamides, offering improved solubility and distinct electronic

properties due to the thiophene ring.

Its primary utility lies in two distinct therapeutic areas:

P2X3 Receptor Antagonism: As a core motif in the development of treatments for chronic

cough and neuropathic pain.

Antimicrobial Agents: Specifically as Succinate Dehydrogenase Inhibitors (SDHI) in

antifungal research.[1]
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Physicochemical Profile
Property Data Note

Chemical Name
5-(4-Chlorophenyl)thiophene-

2-carboxamide
Core Scaffold

Molecular Formula C₁₁H₈ClNOS

Molecular Weight 237.71 g/mol

Key Precursor CAS 40133-14-0
Refers to the carboxylic acid

form [1]

Amino-Derivative CAS 175137-05-0
Refers to 3-amino-5-(4-

chlorophenyl)... [2]

Predicted LogP ~2.8 - 3.2
Lipophilic, suitable for

CNS/membrane penetration

H-Bond Donors 2 (Amide NH₂)

H-Bond Acceptors 2 (Amide O, Thiophene S)

Synthetic Methodologies
The synthesis of this scaffold typically follows two robust pathways: Suzuki-Miyaura Cross-

Coupling (for building the biaryl core) followed by Amidation, or direct functionalization of a pre-

existing thiophene carboxamide.

Pathway A: The Suzuki-Amidation Route
(Recommended)
This route offers the highest modularity, allowing researchers to vary the aryl halide input.

Step 1: Suzuki Coupling

Reactants: 5-Bromothiophene-2-carboxylic acid + 4-Chlorophenylboronic acid.

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.
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Base/Solvent: Na₂CO₃ / Dioxane:Water (4:1).

Conditions: Reflux at 90°C for 12h.

Product: 5-(4-Chlorophenyl)thiophene-2-carboxylic acid (CAS 40133-14-0).[2]

Step 2: Acid Activation & Amidation

Activation: Convert acid to acid chloride using Thionyl Chloride (SOCl₂) or Oxalyl Chloride.

Amidation: React acid chloride with aqueous Ammonia (NH₄OH) or Ammonium Chloride

(NH₄Cl) in the presence of a base (TEA/DIPEA).

Yield: Typically 75-85% over two steps.

Visualization: Synthetic Workflow
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Caption: Figure 1. Modular synthesis of the 5-arylthiophene-2-carboxamide scaffold via Suzuki

coupling and acid chloride activation.

Biological Applications & Mechanisms[5]
A. P2X3 Receptor Antagonism (Chronic Cough)
The 5-arylthiophene-2-carboxamide motif is a structural analog to the diaminopyrimidine class

of P2X3 antagonists (e.g., Gefapixant). P2X3 receptors are ATP-gated ion channels primarily

located on sensory C-fibers in the vagus nerve.[3]

Mechanism: In conditions of chronic cough, extracellular ATP is released by airway epithelial

cells due to inflammation.[3] This ATP binds to P2X3 homotrimers, causing channel opening,
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cation influx (Ca²⁺/Na⁺), and neuronal depolarization.

Role of Scaffold: The chlorophenyl-thiophene moiety occupies the hydrophobic pocket of the

receptor's allosteric site, stabilizing the closed (desensitized) conformation and preventing

ATP-mediated channel gating [3][4].

Visualization: P2X3 Signaling Blockade
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Caption: Figure 2. Mechanism of action for P2X3 antagonists blocking the ATP-dependent

cough reflex pathway.

B. Antifungal Activity (SDHI)
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Derivatives of this scaffold, particularly when linked to pyrazole groups, function as Succinate

Dehydrogenase Inhibitors (SDHI).[1]

Target: Complex II (Succinate Dehydrogenase) in the fungal mitochondrial electron transport

chain.

Effect: The amide bond mimics the substrate, while the lipophilic chlorophenyl tail lodges into

the ubiquinone-binding site, disrupting cellular respiration and ATP production in fungi like

Botrytis cinerea [5].

Detailed Experimental Protocol
Protocol: Synthesis of 5-(4-Chlorophenyl)thiophene-2-carboxamide from Acid Precursor

Objective: Convert 5-(4-chlorophenyl)thiophene-2-carboxylic acid (CAS 40133-14-0) to its

primary amide.

Reagents:

Starting Material: 5-(4-Chlorophenyl)thiophene-2-carboxylic acid (1.0 eq)

Thionyl Chloride (SOCl₂) (3.0 eq)

Ammonium Hydroxide (28% NH₃ in H₂O) or NH₃ gas

Dichloromethane (DCM) (anhydrous)

Catalytic DMF (1-2 drops)

Step-by-Step Procedure:

Acid Chloride Formation:

Dissolve 1.0 g of the carboxylic acid in 10 mL of anhydrous DCM under nitrogen

atmosphere.

Add 1-2 drops of DMF (catalyst).
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Add SOCl₂ (3.0 eq) dropwise at 0°C.

Reflux the mixture at 40°C for 3 hours. Monitor by TLC (acid spot should disappear).

Evaporate the solvent and excess SOCl₂ under reduced pressure to yield the crude acid

chloride (yellow solid/oil). Do not purify.

Amidation:

Redissolve the crude acid chloride in 10 mL of anhydrous DCM.

Cool the solution to 0°C in an ice bath.

Slowly add concentrated Ammonium Hydroxide (5.0 eq) or bubble NH₃ gas through the

solution for 30 minutes.

Stir at room temperature for 2 hours. A precipitate typically forms.

Workup & Purification:

Filter the precipitate (crude amide).

Wash the solid with water (to remove ammonium salts) and cold hexane.

Recrystallize from Ethanol/Water or purify via flash column chromatography (Ethyl

Acetate/Hexane gradient) if necessary.

Validation: Confirm structure via ¹H NMR (Look for broad NH₂ singlets at δ 7.0-8.0 ppm)

and Mass Spectrometry (M+H ≈ 238).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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